Cas no 2229049-03-8 (4-(but-3-yn-2-yl)-2-methoxy-1-nitrobenzene)

• Product Name: 4-(but-3-yn-2-yl)-2-methoxy-1-nitrobenzene
• CAS No: 2229049-03-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6236567
• PubChem ID: 165704004
• Update Time: 2025-11-07

4-(but-3-yn-2-yl)-2-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-2-methoxy-1-nitrobenzene
• 2229049-03-8
• EN300-1762368

• Inchi： 1S/C11H11NO3/c1-4-8(2)9-5-6-10(12(13)14)11(7-9)15-3/h1,5-8H,2-3H3
• InChI Key： RQVYLBAZZSCSKV-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C#C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on 4-(but-3-yn-2-yl)-2-methoxy-1-nitrobenzene

4-(But-3-yn-2-yl)-2-methoxy-1-nitrobenzene (CAS No. 2229049-03-8): A Comprehensive Overview

4-(But-3-yn-2-yl)-2-methoxy-1-nitrobenzene (CAS No. 2229049-03-8) is a specialized organic compound that has garnered attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique molecular structure featuring a but-3-yn-2-yl group, a methoxy substituent, and a nitrobenzene core, serves as a versatile intermediate in various chemical syntheses. Its CAS number 2229049-03-8 ensures precise identification in scientific literature and commercial databases, making it a valuable reference for researchers and industry professionals.

The molecular formula of 4-(but-3-yn-2-yl)-2-methoxy-1-nitrobenzene is C₁₁H₁₁NO₃, with a molecular weight of approximately 205.21 g/mol. The compound's structure combines an aromatic nitro group with an alkyne functionality, which is particularly useful in click chemistry applications—a hot topic in modern synthetic chemistry due to its efficiency and selectivity. Researchers are increasingly exploring nitrobenzene derivatives like this for their potential in drug discovery, agrochemical development, and advanced material design.

One of the most compelling aspects of CAS 2229049-03-8 is its role in pharmaceutical intermediates. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups on the benzene ring creates a polarized environment that can be exploited in nucleophilic substitution reactions. This makes the compound a candidate for synthesizing more complex molecules, such as heterocyclic compounds, which are prevalent in many FDA-approved drugs. Recent trends in green chemistry have also highlighted the need for sustainable synthesis routes, and this compound's modular structure aligns well with such initiatives.

In material science, 4-(but-3-yn-2-yl)-2-methoxy-1-nitrobenzene has shown promise in the development of organic electronic materials. Its conjugated system and functional groups allow for tunable electronic properties, making it a potential building block for organic semiconductors or photovoltaic materials. With the growing demand for renewable energy solutions, researchers are actively investigating nitroaromatic compounds like this for next-generation solar cells and light-emitting diodes (LEDs).

The synthesis of 4-(but-3-yn-2-yl)-2-methoxy-1-nitrobenzene typically involves multi-step organic reactions, including Friedel-Crafts alkylation and nitration. Recent advancements in catalytic methods have improved the yield and purity of such compounds, addressing one of the key challenges in industrial-scale production. Additionally, the compound's stability under standard conditions makes it a practical choice for laboratory use and commercial applications.

From a commercial perspective, the demand for nitrobenzene derivatives like CAS 2229049-03-8 is on the rise, driven by their utility in diverse sectors. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and material science labs. Its price per gram and bulk availability are common queries among potential buyers, reflecting its growing market relevance.

Safety and handling of 4-(but-3-yn-2-yl)-2-methoxy-1-nitrobenzene follow standard laboratory protocols for nitroaromatic compounds. While not classified as highly hazardous, proper storage in a cool, dry place and the use of personal protective equipment (PPE) are recommended. The compound's MSDS (Material Safety Data Sheet) provides detailed guidelines for safe usage, ensuring compliance with regulatory standards.

In summary, 4-(but-3-yn-2-yl)-2-methoxy-1-nitrobenzene (CAS No. 2229049-03-8) is a multifaceted compound with significant potential in synthetic chemistry, pharmaceuticals, and material science. Its unique structural features, combined with the growing interest in click chemistry and sustainable synthesis, position it as a valuable asset for researchers and industries alike. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing global challenges in healthcare and energy.